Cas no 1806257-53-3 (4-(Aminomethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 4-(Aminomethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1806257-53-3
• MF: C₇H₆F₃N₃O₄
• MW: 253.135451793671
• CID: 4832712
• Update Time: 2025-10-28

4-(Aminomethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6F3N3O4/c8-7(9,10)17-4-2-12-6(13(15)16)5(14)3(4)1-11/h2,14H,1,11H2
• InChI Key： LOCAWVNEJQRMMK-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=C1CN)O)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 253.031
• Monoisotopic Mass: 253.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 114

Additional information on 4-(Aminomethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-(Aminomethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806257-53-3)

The compound 4-(Aminomethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine, identified by its CAS No. 1806257-53-3, is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl and trifluoromethoxy groups, make it a valuable intermediate for synthesizing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and neurological disorders.

In recent years, the demand for nitro-substituted pyridines has surged, driven by their versatility in medicinal chemistry. The presence of the hydroxy and nitro groups in this compound enhances its reactivity, enabling facile modifications for structure-activity relationship (SAR) studies. Moreover, the trifluoromethoxy moiety is a sought-after functional group in modern pharmaceuticals, known for improving metabolic stability and bioavailability. These attributes align with current trends in drug development, where researchers prioritize compounds with optimized pharmacokinetic profiles.

The synthesis and characterization of 4-(Aminomethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine have been explored in several academic and industrial studies. Its CAS No. 1806257-53-3 serves as a critical identifier for regulatory and safety documentation. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to confirm its purity and structural integrity. This compound’s stability under various conditions makes it a reliable candidate for further derivatization, catering to the growing need for high-quality building blocks in combinatorial chemistry.

From an environmental perspective, the trifluoromethoxy group has garnered attention due to its persistence in biological systems. This has led to discussions about sustainable synthesis methods and greener alternatives in the production of such compounds. Researchers are actively investigating eco-friendly catalytic processes to minimize waste and energy consumption during the manufacture of nitro-substituted pyridines. These efforts resonate with the broader push toward sustainable chemistry, a topic frequently searched by professionals and students alike.

In the agrochemical sector, 4-(Aminomethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine is being evaluated for its potential as a precursor to novel pesticides and herbicides. The nitro and aminomethyl functionalities are particularly relevant in designing molecules that target specific plant pathogens while minimizing environmental impact. This aligns with the increasing consumer demand for safer, more efficient crop protection solutions, a hot topic in agricultural forums and search queries.

Another area of interest is the compound’s role in material science. The pyridine core, combined with its substituents, offers opportunities for developing advanced polymers and coatings with enhanced properties. For instance, the trifluoromethoxy group can impart hydrophobicity and chemical resistance, making it valuable for industrial applications. Such innovations are frequently discussed in materials science communities, reflecting the compound’s multidisciplinary relevance.

In summary, 4-(Aminomethyl)-3-hydroxy-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806257-53-3) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its structural complexity and functional diversity make it a subject of ongoing research, addressing contemporary challenges in drug design, sustainability, and industrial innovation. As scientific inquiries into this compound continue, its potential to contribute to cutting-edge solutions remains a compelling narrative for researchers and industry professionals worldwide.